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Compound of Interest

Compound Name: GSK-5959

Cat. No.: B1672394 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of

GSK-5959 with other selective BRPF1 bromodomain inhibitors, supported by experimental

data and detailed protocols.

This guide provides a comprehensive cross-validation of the BRPF1 bromodomain probe GSK-
5959 with other notable inhibitors. The data presented herein is intended to aid researchers in

selecting the most appropriate chemical tool for their studies of BRPF1 biology and for potential

therapeutic development.

Quantitative Comparison of BRPF1 Probes
The following table summarizes the key quantitative data for GSK-5959 and other well-

characterized BRPF1 bromodomain inhibitors. This allows for a direct comparison of their

potency, binding affinity, and cellular engagement.
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Probe Target(s)
Biochemica
l IC50 (nM)

Binding
Affinity (Kd,
nM)

Cellular
Target
Engagemen
t
(EC50/IC50,
µM)

Selectivity
Highlights

GSK-5959 BRPF1 ~80[1][2] -

~0.98

(NanoBRET)

[2][3]

>100-fold vs

BRPF2/3 and

BET family[2]

[3][4]

GSK6853 BRPF1
8 (TR-FRET)

[5]

0.3

(BROMOsca

n)[5]

0.02

(NanoBRET)

[5]

>1600-fold

over other

bromodomain

s[5][6]

PFI-4 BRPF1B 80-172[7][8]
13 (ITC)[1][7]

[8][9]

0.24-0.25

(NanoBRET/

FRAP)[1][7]

[9]

Selective for

BRPF1B

isoform[1][7]

OF-1 Pan-BRPF -

100

(BRPF1B),

500 (BRPF2),

2400

(BRPF3)[8]

-

39-fold

selectivity

over BRD4

NI-57 Pan-BRPF

114

(AlphaScreen

)[10]

31

(BRPF1B),

108 (BRPF2),

408 (BRPF3)

(ITC)[10][11]

0.07

(NanoBRET)

[10]

Good

selectivity

over BRD9

and

BRD4[10]

BAY-140 BRPF1/2
30 (BRPF1),

380 (BRPF2)
-

1.3 (BRPF1),

3.6 (BRPF2)

(NanoBRET)

No activity

against BRD4

(>20 µM)
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BAY-496 BRPF1/2
20 (BRPF1),

160 (BRPF2)
-

0.81

(BRPF1),

2.31 (BRPF2)

(NanoBRET)

No activity

against BRD4

(>20 µM)

BRPF1 Signaling Pathway and Experimental
Workflow
To provide a clear visual context for the action of these inhibitors, the following diagrams

illustrate the BRPF1 signaling pathway and a typical experimental workflow for inhibitor

characterization.
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MOZ/MORF HAT Complex

Histone Tail

BRPF1

MOZ/MORF
(KAT6A/B)

 Scaffolds

ING5

MEAF6

Acetylated
Lysine

 Binds

Histone H3/H4 Acetylates (H3K14/23)

Gene Expression
(e.g., cell cycle, differentiation)

 Regulates
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(e.g., GSK-5959)

 Inhibition
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(Target Engagement)

Potent compounds advance
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(Kd & Selectivity)

Selective compounds advance
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(e.g., Proliferation, Gene Expression)

Cell-active compounds advance

Test Compound
(e.g., GSK-5959)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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